![molecular formula C6H6ClNO B1601515 2-Chloro-5-methylpyridine 1-oxide CAS No. 20173-49-3](/img/structure/B1601515.png)
2-Chloro-5-methylpyridine 1-oxide
Overview
Description
“2-Chloro-5-methylpyridine 1-oxide” is a chemical compound with the CAS Number: 20173-49-3 . It has a molecular weight of 143.57 and its IUPAC name is 2-chloro-5-methylpyridine 1-oxide . It is stored at room temperature in an inert atmosphere . The compound is solid in its physical form .
Synthesis Analysis
The synthesis of 2-Chloro-5-methylpyridine has been reported in many methods . One novel process involves the reaction of 3-methylpyridine-1-oxide with trimethylamine and then with phosgene . This process occurs at temperatures between -30 DEG C and +50 DEG C . The intermediate formed in this process is then reacted with phosgene at temperatures between 50 DEG C and 150 DEG C .
Molecular Structure Analysis
The molecular formula of 2-Chloro-5-methylpyridine 1-oxide is C6H6ClNO . Its average mass is 143.571 Da and its monoisotopic mass is 143.013794 Da .
Chemical Reactions Analysis
2-Chloro-5-methylpyridine is known as an intermediate for pharmaceuticals and insecticides . It is used in the synthesis of various compounds .
Physical And Chemical Properties Analysis
2-Chloro-5-methylpyridine 1-oxide is a solid at room temperature . It has a molecular weight of 143.57 .
Scientific Research Applications
Pharmaceutical Intermediates
2-Chloro-5-methylpyridine 1-oxide: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its reactivity allows for the creation of complex molecules used in medication development, particularly in the realm of anti-inflammatory and analgesic drugs. The compound’s structure is pivotal in the formation of active pharmaceutical ingredients (APIs) that can interact with biological systems to produce therapeutic effects .
Agrochemical Synthesis
This chemical serves as a precursor in the production of agrochemicals, including pesticides and herbicides. Its chlorinated pyridine ring is a common motif in molecules designed to disrupt the growth and reproduction of pests and weeds, thereby protecting crops and improving agricultural yields .
Material Science
In material science, 2-Chloro-5-methylpyridine 1-oxide is utilized to synthesize novel polymers and coatings. These materials often exhibit unique properties such as increased resilience or specialized conductivity, making them suitable for a range of industrial applications .
Catalysis
The compound is also explored as a ligand in catalysis. It can bind to metals to form catalysts that facilitate a variety of chemical reactions. This is particularly useful in creating more efficient and selective processes in organic synthesis .
Organic Synthesis
As an intermediate in organic synthesis, 2-Chloro-5-methylpyridine 1-oxide is involved in the preparation of heterocyclic compounds. These compounds are foundational in developing dyes, pigments, and other chemicals that require a stable ring structure for their functionality .
Analytical Chemistry
In analytical chemistry, derivatives of this compound can be used as standards or reagents. Their predictable behavior and reactivity make them excellent candidates for calibrating instruments or as part of detection systems for various analytes .
Biomedical Research
Research into the bioactivity of pyridine oxides, including 2-Chloro-5-methylpyridine 1-oxide , contributes to understanding their potential as therapeutic agents. Studies focus on their interaction with biological molecules and their role in modulating physiological pathways .
Environmental Science
Lastly, the environmental fate of 2-Chloro-5-methylpyridine 1-oxide is studied to assess its impact on ecosystems. This includes its biodegradability, potential bioaccumulation, and any long-term effects it may have on flora and fauna .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-chloro-5-methyl-1-oxidopyridin-1-ium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNO/c1-5-2-3-6(7)8(9)4-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYFBABAQZJZFED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C[N+](=C(C=C1)Cl)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30540606 | |
Record name | 2-Chloro-5-methyl-1-oxo-1lambda~5~-pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30540606 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-methylpyridine 1-oxide | |
CAS RN |
20173-49-3 | |
Record name | Pyridine, 2-chloro-5-methyl-, 1-oxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20173-49-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-5-methyl-1-oxo-1lambda~5~-pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30540606 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-5-methylpyridine 1-oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.244.268 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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